![molecular formula C15H18N2O2 B2622902 1-[3-Methoxy-4-(pyridin-4-ylmethoxy)phenyl]ethan-1-amine CAS No. 953753-59-8](/img/structure/B2622902.png)
1-[3-Methoxy-4-(pyridin-4-ylmethoxy)phenyl]ethan-1-amine
Description
“1-[3-Methoxy-4-(pyridin-4-ylmethoxy)phenyl]ethan-1-amine” is a chemical compound with the molecular formula C15H18N2O2 and a molecular weight of 258.32 . It is intended for research use only .
Molecular Structure Analysis
The molecular structure of “1-[3-Methoxy-4-(pyridin-4-ylmethoxy)phenyl]ethan-1-amine” consists of a pyridine ring attached to a phenyl ring through a methoxy bridge. An ethan-1-amine group is attached to the phenyl ring .Physical And Chemical Properties Analysis
This compound has a predicted melting point of 138.90°C and a predicted boiling point of approximately 413.5°C at 760 mmHg. The predicted density is approximately 1.1 g/cm3, and the predicted refractive index is 1.57 .Scientific Research Applications
Synthesis of Pyrazolo[3,4-b]pyridines
This compound could potentially be used in the synthesis of Pyrazolo[3,4-b]pyridines . Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds that have been used for a wide range of biological targets .
Anticancer Activity
Compounds with similar structures have been synthesized and evaluated for their antiproliferative activities against different cancer cell lines . The results have shown that some compounds with similar structures have excellent activities against all four cancer cell lines .
Antimicrobial Activity
The compound could potentially be used in the development of antimicrobial agents . Docking simulation of similar compounds has shown that they can form stable complexes with oxidoreductase enzyme, which is crucial for antibacterial activity .
Inhibition of BRAF Kinase
Compounds with similar structures have been found to inhibit BRAF kinase . BRAF kinase is a protein that is involved in sending signals in cells and cell growth. Mutations in the BRAF gene can cause cells to grow and divide more rapidly or in an uncontrolled way, leading to the formation of a tumor .
Development of Urea Derivatives
The compound could potentially be used in the development of urea derivatives . Urea derivatives have been found to have excellent antiproliferative activity against different cancer cell lines .
Molecular Hybridization
The compound could potentially be used in molecular hybridization . Molecular hybridization is a strategy used in drug design where two or more drugs are combined to form a new compound .
properties
IUPAC Name |
1-[3-methoxy-4-(pyridin-4-ylmethoxy)phenyl]ethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2/c1-11(16)13-3-4-14(15(9-13)18-2)19-10-12-5-7-17-8-6-12/h3-9,11H,10,16H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUCRDFSEQMYSGW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=C(C=C1)OCC2=CC=NC=C2)OC)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[3-Methoxy-4-(pyridin-4-ylmethoxy)phenyl]ethan-1-amine | |
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